Cas no 1697346-50-1 (2-(thiophen-2-yl)pyrazolo1,5-apyrimidin-7-ylmethanamine)

2-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine is a heterocyclic compound featuring a fused pyrazolopyrimidine core substituted with a thiophene moiety and an aminomethyl functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its rigid, planar framework enhances binding affinity in target interactions, while the thiophene and amine groups offer sites for further derivatization. The compound exhibits potential in the development of kinase inhibitors, fluorescent probes, and other bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capabilities. Its synthetic versatility and stability under standard conditions further underscore its utility in research applications.
2-(thiophen-2-yl)pyrazolo1,5-apyrimidin-7-ylmethanamine structure
1697346-50-1 structure
Product Name:2-(thiophen-2-yl)pyrazolo1,5-apyrimidin-7-ylmethanamine
CAS No:1697346-50-1
MF:C11H10N4S
MW:230.288899898529
CID:5797558
PubChem ID:103316839
Update Time:2025-06-22

2-(thiophen-2-yl)pyrazolo1,5-apyrimidin-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(thiophen-2-yl)pyrazolo1,5-apyrimidin-7-ylmethanamine
    • EN300-1118013
    • 1697346-50-1
    • [2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]methanamine
    • Inchi: 1S/C11H10N4S/c12-7-8-3-4-13-11-6-9(14-15(8)11)10-2-1-5-16-10/h1-6H,7,12H2
    • InChI Key: RLKJLMTWRNFDMN-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=C2N=CC=C(CN)N2N=1

Computed Properties

  • Exact Mass: 230.06261751g/mol
  • Monoisotopic Mass: 230.06261751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 84.4Ų

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Additional information on 2-(thiophen-2-yl)pyrazolo1,5-apyrimidin-7-ylmethanamine

Introduction to 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine (CAS No. 1697346-50-1)

2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No. 1697346-50-1), is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of fused heterocycles, combining a thiophene ring with a pyrazolo[1,5-a]pyrimidine scaffold, which is known for its presence in various bioactive molecules. The methanamine substituent at the 7-position introduces an amine functionality, enhancing its potential for further chemical modifications and biological interactions.

The structural composition of 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine makes it a promising candidate for drug discovery and development. The thiophene ring is a well-known pharmacophore found in numerous therapeutic agents, contributing to properties such as metabolic stability and bioavailability. The pyrazolo[1,5-a]pyrimidine core is another critical moiety that has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the amine group at the 7-position provides a site for further derivatization, allowing chemists to tailor the compound's properties to specific pharmacological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine has emerged as a compound of interest due to its structural complexity and the inherent biological activity associated with its core scaffold. The combination of the thiophene and pyrazolo[1,5-a]pyrimidine rings creates a multifaceted molecular entity that can interact with multiple biological targets. This dual functionality has been exploited in various drug discovery campaigns aimed at identifying molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine is its potential as a scaffold for developing small-molecule inhibitors. The pyrazolo[1,5-a]pyrimidine moiety is particularly relevant in this context, as it has been shown to bind to a variety of enzymes and receptors involved in critical biological processes. For instance, derivatives of this scaffold have demonstrated inhibitory activity against kinases, which are overexpressed in many cancers and inflammatory diseases. The thiophene ring further contributes to the compound's binding affinity by forming hydrogen bonds and hydrophobic interactions with biological targets.

The methanamine substituent at the 7-position adds another layer of complexity to the compound's pharmacological profile. Amines are well-known for their ability to participate in hydrogen bonding and form salt bridges with biological targets, which can enhance binding affinity and selectivity. In addition, the amine group can be further functionalized through various chemical reactions, such as acylation or alkylation, to modify the compound's solubility, metabolic stability, and pharmacokinetic properties. This flexibility makes 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine a versatile starting point for generating libraries of compounds with tailored biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and structural diversity. 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. The compound's ability to interact with multiple targets simultaneously suggests that it may have synergistic effects in modulating complex biological pathways. This multitarget engagement is particularly attractive in therapeutic contexts where diseases are driven by dysregulation of multiple pathways.

The synthesis of 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The construction of the pyrazolo[1,5-a]pyrimidine core typically requires cyclocondensation reactions between appropriate precursors under controlled conditions. The introduction of the thiophene ring can be achieved through cyclization reactions or metal-catalyzed cross-coupling reactions such as Suzuki or Stille couplings. Finally, the methanamine substituent is incorporated through nucleophilic substitution or reductive amination reactions. These synthetic strategies highlight the compound's accessibility while also demonstrating the synthetic challenges associated with constructing complex heterocyclic molecules.

The pharmacological evaluation of 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-ylmethanamine has revealed several promising properties that warrant further investigation. In vitro studies have shown that derivatives of this scaffold exhibit inhibitory activity against various enzymes and receptors relevant to human health and disease. For example, some derivatives have demonstrated potent inhibitory effects against kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are implicated in cancer progression and angiogenesis. Additionally, preliminary studies suggest that certain analogs may have anti-inflammatory properties by modulating cytokine production and immune cell function.

The potential therapeutic applications of 2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-y l methanamine are broad and encompass several areas of medicine where novel treatments are needed. Given its structural similarity to known bioactive molecules, this compound holds promise for treating conditions such as cancer, inflammation disorders, and neurodegenerative diseases. The ability to modify its chemical structure allows researchers to fine-tune its pharmacological profile for specific therapeutic indications while maintaining its core bioactivity.

In conclusion, 2-(thiophen - 2 - yl ) py raz ol o [ 1 , 5 - a ] py rim id i n - 7 - y lm e than ami ne ( C A S N o . 169 73 46 - 50 - 1 ) is a structurally intriguing heterocyclic compound with significant potential in pharmaceutical research and development . Its unique combination of pharmacophoric elements makes it an attractive scaffold for designing small-molecule inhibitors with broad therapeutic applications . Further exploration into its synthesis , pharmacology , and clinical efficacy will undoubtedly expand our understanding of its role in modern medicine . As research continues , this compound may emerge as a valuable tool in addressing some of today's most pressing health challenges .

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